ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate

• Molecular Formula: C22H24N4O3S2
• Molecular Weight: 456.6 g/mol
• IUPAC Name: ethyl 4-[[2-[[5-(benzylsulfanylmethyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H24N4O3S2/c1-3-29-21(28)17-9-11-18(12-10-17)23-20(27)15-31-22-25-24-19(26(22)2)14-30-13-16-7-5-4-6-8-16/h4-12H,3,13-15H2,1-2H3,(H,23,27)
• InChI Key: RQWRRESMCJTPBE-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CSCC3=CC=CC=C3

Description

Ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate involves inhibition of various enzymes and proteins that play a role in the growth and proliferation of cancer cells and microorganisms. It also exhibits antioxidant properties and protects against oxidative stress-induced damage.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate has a low toxicity profile and does not cause significant adverse effects on normal cells and tissues. It has been found to induce apoptosis in cancer cells and inhibit the growth and proliferation of microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate in lab experiments is its broad-spectrum antimicrobial and antitumor activity. It also exhibits low toxicity and has a high selectivity towards cancer cells and microorganisms. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and use in large-scale experiments.

Future Directions

There are several future directions for research on ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of neurodegenerative disorders. Additionally, further studies are needed to explore its mechanism of action and potential applications in other fields of scientific research.

Synthesis Methods

Ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate can be synthesized through a multistep reaction process. The synthesis involves the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoic acid, which is then reacted with ethyl 2-aminothiazole-4-carboxylate to form ethyl 4-(2-amino-1,3-thiazol-4-yl)benzoate. The final step involves the reaction of ethyl 4-(2-amino-1,3-thiazol-4-yl)benzoate with 5-[(benzylsulfanyl)methyl]-4-methyl-1,2,4-triazole-3-thiol and acetic anhydride to form ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[({5-[(benzylsulfanyl)methyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and antitumor properties. Studies have also shown that this compound has potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.